Cas no 2679941-21-8 (benzyl N-(2S)-3-(dimethylamino)-2-hydroxypropylcarbamate)

• Product Name: benzyl N-(2S)-3-(dimethylamino)-2-hydroxypropylcarbamate
• CAS No: 2679941-21-8
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 5644674
• PubChem ID: 165914084
• Update Time: 2023-11-27

benzyl N-(2S)-3-(dimethylamino)-2-hydroxypropylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28279132
• benzyl N-[(2S)-3-(dimethylamino)-2-hydroxypropyl]carbamate
• 2679941-21-8
• benzyl N-(2S)-3-(dimethylamino)-2-hydroxypropylcarbamate

• Inchi： 1S/C13H20N2O3/c1-15(2)9-12(16)8-14-13(17)18-10-11-6-4-3-5-7-11/h3-7,12,16H,8-10H2,1-2H3,(H,14,17)/t12-/m0/s1
• InChI Key： GRHHDGDNCQASSZ-LBPRGKRZSA-N
• SMILES： O[C@@H](CNC(=O)OCC1C=CC=CC=1)CN(C)C

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.8Ų